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Compound of Interest

2-Bromo-3-chloro-5-
Compound Name:
methylpyrazine

Cat. No.: B12441070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

\

This technical guide provides a comprehensive overview of the spectroscopic data for the
compound 2-Bromo-3-chloro-5-methylpyrazine (CAS No. 1260664-82-1). Due to the limited
availability of published experimental spectra, this document focuses on predicted data based
on the molecular structure, supplemented by established experimental protocols for acquiring
such data. This guide is intended to assist researchers in the identification, characterization,
and utilization of this compound in synthetic chemistry and drug discovery.

Compound Information
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Property Value

IUPAC Name 2-Bromo-5-chloro-3-methylpyrazine[1]
Synonyms 2-Bromo-5-chloro-3-methylpyrazine[1]
CAS Number 1260664-82-1[1][2]

Molecular Formula CsHaBrCINz[1]

Molecular Weight 207.45 g/mol [1]

Monoisotopic Mass 205.92464 Da[1]

Predicted Spectroscopic Data

The following tables summarize the expected quantitative data from *H NMR, 13C NMR, IR, and
Mass Spectrometry. These predictions are based on the chemical structure of 2-Bromo-3-
chloro-5-methylpyrazine and typical spectroscopic values for similar heterocyclic compounds.

Predicted *H NMR Data

The *H NMR spectrum is expected to be simple, showing two singlets corresponding to the
single aromatic proton on the pyrazine ring and the three protons of the methyl group.[2]

Chemical Shift ()

Multiplicity Integration Assignment
ppm
~8.0-85 Singlet 1H Pyrazine C-H
~25-3.0 Singlet 3H -CHs

Solvent: CDCIs. Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Predicted *C NMR Data

The 13C NMR spectrum will provide information about the carbon skeleton, with distinct signals
for each of the five carbon atoms.[2]
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Chemical Shift (8) ppm Assighment
~ 150 - 160 C-Cl

~ 145 - 155 C-Br

~ 140 - 150 C-CHs

~130 - 140 C-H

~20-25 -CHs

Solvent: CDCls. Reference: CDCIs at 77.16 ppm.

Predicted IR Spectroscopy Data

The infrared spectrum will show characteristic absorption bands for the aromatic C-H and C-N

stretching, as well as C-H bending vibrations.

Wavenumber (cm~?)

Vibration Type

~ 3050 - 3150 Aromatic C-H Stretch
~ 2900 - 3000 -CHs Stretch
~ 1550 - 1600 C=N Stretch
~ 1400 - 1500 Aromatic C=C Stretch
~ 1000 - 1200 C-Cl Stretch
~ 600 - 800 C-Br Stretch

Predicted Mass Spectrometry Data

The mass spectrum is expected to show a distinctive isotopic pattern for the molecular ion due

to the natural abundance of bromine (7°Br and 8Br in a ~1:1 ratio) and chlorine (3*Cl and 3’Cl in
a ~3:1 ratio).[2] This results in a characteristic M, M+2, and M+4 peak pattern.[2]
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miz Interpretation
~ 206, 208, 210 Molecular ion peak cluster ([M]*)
Fragments Loss of Br, Cl, CHs, or combinations thereof

Experimental Protocols

The following are detailed, generalized methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
3.1.1. *H NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of 2-Bromo-3-chloro-5-
methylpyrazine in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCIs) in a standard 5
mm NMR tube.

 Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

o Data Acquisition:

[e]

Tune and shim the instrument to optimize the magnetic field homogeneity.

o

Acquire the spectrum using a standard single-pulse experiment.

[¢]

Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10
ppm).

[¢]

Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.
» Data Processing:

o Apply a Fourier transform to the free induction decay (FID).

o Phase the resulting spectrum.

o Calibrate the chemical shift scale using the residual solvent peak or an internal standard
(e.g., TMS).
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o Integrate the signals to determine the relative number of protons.
3.1.2. 8C NMR Spectroscopy

o Sample Preparation: A more concentrated sample (20-50 mg in 0.6-0.7 mL of deuterated
solvent) is typically required compared to *H NMR due to the lower natural abundance of 13C.

 Instrumentation: Use a 100 MHz or higher (for carbon) NMR spectrometer.
o Data Acquisition:

o Employ a proton-decoupled pulse sequence to simplify the spectrum to single lines for
each carbon environment.

o Set a wider spectral width (e.g., 0-200 ppm).

o A larger number of scans and a longer relaxation delay are generally needed to obtain a
good signal-to-noise ratio.

o Data Processing:
o Perform a Fourier transform of the FID.
o Phase the spectrum.

o Calibrate the chemical shift scale using the solvent peak (e.g., CDCls at 77.16 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

e Sample Preparation:

o Solid: Prepare a KBr pellet by grinding a small amount of the sample with dry potassium
bromide and pressing it into a thin, transparent disk. Alternatively, use an Attenuated Total
Reflectance (ATR) accessory, which requires minimal sample preparation.

o Liquid/Solution: If the sample is a liquid or can be dissolved in a suitable solvent (e.g.,
CCla), a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

e Instrumentation: Use a standard FT-IR spectrometer.
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o Data Acquisition:
o Record a background spectrum of the empty sample holder (or pure KBr pellet/solvent).

o Place the sample in the beam path and record the sample spectrum. The instrument will
automatically ratio the sample spectrum against the background to produce the final
absorbance or transmittance spectrum.

o Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

o Data Processing: The resulting spectrum of absorbance or transmittance versus
wavenumber (cm~?1) is analyzed to identify characteristic functional group frequencies.

Mass Spectrometry (MS)

o Sample Preparation: Dissolve a small amount of the sample (typically <1 mg/mL) in a
suitable volatile solvent such as methanol or acetonitrile.[3]

e Instrumentation: A variety of mass spectrometers can be used, such as those equipped with
Electron lonization (EIl) or Electrospray lonization (ESI) sources.[4]

o Data Acquisition:

o Introduce the sample into the ion source. For El, the sample is vaporized and bombarded
with a high-energy electron beam.[4] For ESI, the solution is sprayed through a charged
capillary to form ions.

o The generated ions are accelerated into the mass analyzer, where they are separated
based on their mass-to-charge ratio (m/z).[4]

o A detector records the abundance of each ion.

o Data Processing: The mass spectrum is plotted as relative intensity versus m/z. The
molecular ion peak and the fragmentation pattern are analyzed to determine the molecular
weight and structural features of the compound.

Workflow Visualization

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://massspec.chem.ox.ac.uk/sample-preparation-protocol-for-open-access-ms
https://chem.libretexts.org/Courses/Lafayette_College/CHEM_440%3A_Structure_Determination/01%3A_Mass_Spectrometry/1.05%3A_The_Mass_Spectra_of_Elements/1.5.05%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds-_Mass_Spectrometry
https://chem.libretexts.org/Courses/Lafayette_College/CHEM_440%3A_Structure_Determination/01%3A_Mass_Spectrometry/1.05%3A_The_Mass_Spectra_of_Elements/1.5.05%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds-_Mass_Spectrometry
https://chem.libretexts.org/Courses/Lafayette_College/CHEM_440%3A_Structure_Determination/01%3A_Mass_Spectrometry/1.05%3A_The_Mass_Spectra_of_Elements/1.5.05%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds-_Mass_Spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12441070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the general workflow for the spectroscopic analysis of an
organic compound like 2-Bromo-3-chloro-5-methylpyrazine.

Compound Synthesis & Purification

2-Bromo-3-chloro-5-methylpyrazine
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Caption: Workflow for Spectroscopic Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Spectroscopic Profile of 2-Bromo-3-chloro-5-
methylpyrazine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12441070/docs#spectroscopic-profile-of-2-bromo-3-
chloro-5-methylpyrazine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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